Reliability Assessment & Statistical Comparison
Specifications & Pricing

Smolecule

Alternative Adhesive Chemicals for Comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Citraconimide

CAS No.: 1072-87-3
Cat. No.: S603539

Get Quote

Since data on citraconimide is unavailable, the table below summarizes key adhesive chemicals that are

well-documented and could serve as a basis for comparison in your research. The information is based on a

general overview of common adhesives and sealants [1].

Chemical Type

Key Adhesive Properties

Common Applications

Epoxies

Polyurethanes

Silicones

Cyanoacrylates

Acrylics

High bond strength, excellent
chemical & heat resistance, structural
integrity

Excellent flexibility, good impact
resistance, bonds to various
substrates

High temperature resistance,
maintains flexibility, waterproofing

Very fast bonding, high strength with

minimal adhesive

Versatile, durable, UV resistant, quick-
setting

Aerospace, construction, marine
(structural bonding, concrete repair) [1].

Automotive (windshields), construction
(sealing joints), footwear [1].

Construction (glazing, waterproofing),
electronics (potting), medical devices [1]

[2].

Consumer products ("super glue"),
medical (wound closure), electronics [1].

Construction (caulking), automotive,
electronics [1].
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Chemical Type Key Adhesive Properties Common Applications
Hot Melt Fast setting, solvent-free, versatile Packaging (carton sealing), bookbinding,
Adhesives substrate bonding textiles [1].

Experimental Framework for Adhesive Testing

For a rigorous comparison of adhesive properties, researchers typically follow standardized protocols. Below
is a generalized experimental workflow and the key methodologies used to evaluate adhesive performance,

based on a study of silicone pressure-sensitive adhesives [2].
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Figure 1: Workflow for preparing and testing adhesive samples.

The core experimental protocols for evaluating adhesive performance, as demonstrated in PSA research,

include [2]:

e SAFT Test (Shear Adhesion Failure Test): A key measurement for thermal resistance. A weight is
suspended from a sample in an oven, and the temperature is increased at a controlled rate (e.g.,
1°C/min) until the bond fails, recording the failure temperature.

e Adhesion Measurement (Peel Strength): The force required to peel a standardized width of adhesive
tape (e.g., 2.5 cm) from a test surface (like steel) at a 180-degree angle and a constant speed is
measured (AFERA 4001 standard).

e Cohesion Measurement: The internal strength of the adhesive layer is determined by measuring the
tangential force needed to peel a defined area of tape under a specified load over time, tested at both
room and elevated temperatures (AFERA 4012 standard).

e Tack Measurement: The stickiness of the adhesive is tested by measuring the force needed to detach
it from a substrate (like steel) immediately after contact is made (AFERA 4015 standard).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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